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Introduction
TH10785 is a novel small-molecule activator of 8-oxoguanine DNA glycosylase 1 (OGG1), a

key enzyme in the base excision repair (BER) pathway responsible for excising the

premutagenic lesion 8-oxoguanine (8-oxoG) from DNA.[1][2][3][4] Unlike conventional

approaches that focus on inhibiting DNA repair, TH10785 enhances the repair of oxidative DNA

damage.[5] Mechanistically, TH10785 binds to the active site of OGG1, interacting with

phenylalanine-319 and glycine-42.[1][2] This interaction not only increases the enzymatic

activity of OGG1 by up to 10-fold but also confers a novel β,δ-lyase function.[1][3][4] This alters

the canonical BER pathway, creating a dependency on polynucleotide kinase phosphatase

(PNKP1) for the completion of repair, rather than the typical reliance on APE1.[1][3] The ability

of TH10785 to modulate the DNA repair process presents a unique opportunity for therapeutic

applications in diseases associated with high levels of oxidative stress, such as cancer,

neurodegenerative disorders, and inflammatory diseases.[5][6] These application notes provide

detailed protocols for the use of TH10785 in high-throughput screening (HTS) assays to

identify and characterize modulators of oxidative DNA repair.
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Parameter Value Conditions Reference

OGG1 Activation
~10-fold increase in

activity

Fluorescence-based

biochemical assay
[4]

Binding Affinity (KD) to

OGG1
5.5 µM

Fluorescence

spectroscopy
[7]

Binding Affinity (KD) to

OGG1 with AP-site

DNA

1.3 µM
Fluorescence

spectroscopy
[7]

Maximal

Enhancement

Concentration

6.25 µM
Fluorescence-based

biochemical assay
[3]

Enzymatic Turnover

(vmax) with AP-site

substrate

Up to 20-fold increase Kinetic analysis [3][8]

Table 2: Cellular Effects of TH10785
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Cellular
Process

Observation Cell Type Assay Reference

OGG1

Recruitment

Increased

recruitment to

laser-induced

DNA damage

U2OS OGG1-

GFP

Live-cell confocal

microscopy
[3]

DNA Strand

Breaks (γH2AX)

Increased

γH2AX foci

formation

U2OS
Immunofluoresce

nce
[3]

PNKP1

Dependency

Increased cell

death in

combination with

PNKP1 inhibitor

U2OS
Cell viability

assay
[3]

Oxidative DNA

Lesion Repair

Increased repair

of oxidative DNA

lesions

Not specified Not specified [1]

Signaling Pathway
The following diagram illustrates the modified Base Excision Repair pathway upon activation of

OGG1 by TH10785.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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